Cas no 115377-63-4 (1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI))

• Product Name: 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI)
• CAS No: 115377-63-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 130742
• PubChem ID: 14000627
• Update Time: 2025-07-20

1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI)
• 5-Amino-3-ethyl-3H-imidazole-4-carboxylic acid amide
• SCHEMBL7988189
• 4-amino-1-ethyl-1H-imidazole-5-carboxamide
• 115377-63-4
• 5-AMINO-3-ETHYLIMIDAZOLE-4-CARBOXAMIDE

• Inchi： 1S/C6H10N4O/c1-2-10-3-9-5(7)4(10)6(8)11/h3H,2,7H2,1H3,(H2,8,11)
• InChI Key： WBEBIGIKGXFOAF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N=CN1CC)N

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.9Ų

Additional information on 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI)

Research Brief on 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) (CAS: 115377-63-4)

1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) (CAS: 115377-63-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and carboxamide functionality, has been the subject of recent studies due to its potential therapeutic applications. The compound's unique structural features make it a promising candidate for drug development, particularly in areas such as enzyme inhibition and targeted therapy.

Recent research has focused on elucidating the pharmacological properties of 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI). Studies have demonstrated its ability to interact with specific biological targets, including enzymes involved in critical metabolic pathways. For instance, preliminary in vitro assays have shown that this compound exhibits inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) could serve as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory potential, recent investigations have explored the compound's pharmacokinetic profile. Research indicates that 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) possesses favorable absorption and distribution characteristics, making it a viable candidate for oral administration. However, further studies are needed to assess its metabolic stability and potential toxicity in vivo. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound's purity and stability under various conditions.

The synthesis of 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) has also been a topic of recent interest. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the compound's complex structure. Researchers have reported successful multi-step synthesis protocols that utilize commercially available starting materials, thereby facilitating broader access to this compound for further biological evaluation.

Looking ahead, the potential applications of 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) extend beyond its current scope. Ongoing studies are exploring its utility in combination therapies and its role in modulating immune responses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of research grows, 1H-Imidazole-5-carboxamide,4-amino-1-ethyl-(9CI) is poised to become a key player in the development of next-generation therapeutics.